Cas no 89050-49-7 (Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester)
89050-49-7 structure
Product Name:Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester
CAS No:89050-49-7
MF:C18H18O4S2
MW:362.463122844696
CID:614353
PubChem ID:13213115
Update Time:2025-04-19
Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester
- ethyl 3-[(4-ethoxycarbonylphenyl)disulfanyl]benzoate
- DTXSID90528420
- Ethyl 3-{[4-(ethoxycarbonyl)phenyl]disulfanyl}benzoate
- 89050-49-7
-
- Inchi: 1S/C18H18O4S2/c1-3-21-17(19)13-8-10-15(11-9-13)23-24-16-7-5-6-14(12-16)18(20)22-4-2/h5-12H,3-4H2,1-2H3
- InChI Key: ULSXQQYRPXHUJG-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC(C(=O)OCC)=C1)SC1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 362.06465140g/mol
- Monoisotopic Mass: 362.06465140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 103Ų
Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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